Cas no 1152841-36-5 (1-(3-bromophenyl)methyl-1H-pyrazol-4-amine)

1-(3-bromophenyl)methyl-1H-pyrazol-4-amine structure
1152841-36-5 structure
Product Name:1-(3-bromophenyl)methyl-1H-pyrazol-4-amine
CAS No:1152841-36-5
MF:C10H10BrN3
MW:252.110500812531
MDL:MFCD09965624
CID:5607861
PubChem ID:42281884
Update Time:2023-11-24

1-(3-bromophenyl)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-4-amine, 1-[(3-bromophenyl)methyl]-
    • 1-(3-Bromobenzyl)-1h-pyrazol-4-amine
    • 1-[(3-bromophenyl)methyl]-1H-pyrazol-4-amine
    • CS-0284348
    • EN300-804828
    • 1152841-36-5
    • SCHEMBL14699255
    • AKOS000205095
    • 1-(3-bromophenyl)methyl-1H-pyrazol-4-amine
    • MDL: MFCD09965624
    • Inchi: 1S/C10H10BrN3/c11-9-3-1-2-8(4-9)6-14-7-10(12)5-13-14/h1-5,7H,6,12H2
    • InChI Key: MDLASRUJQAWSMW-UHFFFAOYSA-N
    • SMILES: N1(CC2=CC=CC(Br)=C2)C=C(N)C=N1

Computed Properties

  • Exact Mass: 251.00581g/mol
  • Monoisotopic Mass: 251.00581g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • Density: 1.56±0.1 g/cm3(Predicted)
  • Boiling Point: 427.1±30.0 °C(Predicted)
  • pka: 3.45±0.11(Predicted)

1-(3-bromophenyl)methyl-1H-pyrazol-4-amine Pricemore >>

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